Cas no 1227585-72-9 (3-Chloro-5-(2-fluorophenyl)picolinaldehyde)

• Product Name: 3-Chloro-5-(2-fluorophenyl)picolinaldehyde
• CAS No: 1227585-72-9
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4908893
• Update Time: 2025-10-31

3-Chloro-5-(2-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2-fluorophenyl)picolinaldehyde
• 3-Chloro-5-(2-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7ClFNO/c13-10-5-8(6-15-12(10)7-16)9-3-1-2-4-11(9)14/h1-7H
• InChI Key： DLRGLBBSSCDDTO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(=C1)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(2-fluorophenyl)picolinaldehyde

Recent Advances in the Study of 3-Chloro-5-(2-fluorophenyl)picolinaldehyde (CAS: 1227585-72-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-5-(2-fluorophenyl)picolinaldehyde (CAS: 1227585-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 3-Chloro-5-(2-fluorophenyl)picolinaldehyde is its role as a versatile intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. The compound's ability to undergo various chemical transformations, such as nucleophilic additions and cross-coupling reactions, has made it a valuable building block in medicinal chemistry.

In addition to its synthetic applications, recent investigations have explored the biological activities of 3-Chloro-5-(2-fluorophenyl)picolinaldehyde and its derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit potent inhibitory effects against specific kinases involved in cancer cell proliferation. The study highlighted the compound's potential as a lead structure for the development of kinase inhibitors, which are crucial in targeted cancer therapies.

Another noteworthy aspect of 3-Chloro-5-(2-fluorophenyl)picolinaldehyde is its role in the development of fluorescent probes for biological imaging. Researchers have utilized its aldehyde functionality to conjugate with various fluorophores, enabling the detection of specific biomolecules in cellular environments. A recent publication in Analytical Chemistry (2023) described the use of this compound in the design of a highly selective probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

Despite these advancements, challenges remain in the optimization of 3-Chloro-5-(2-fluorophenyl)picolinaldehyde-based compounds for clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 3-Chloro-5-(2-fluorophenyl)picolinaldehyde (CAS: 1227585-72-9) represents a promising compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and expand its applications in medicine and biotechnology.